An In-depth Technical Guide to the Chemical Structure and Properties of Polyoxin B
An In-depth Technical Guide to the Chemical Structure and Properties of Polyoxin B
For Researchers, Scientists, and Drug Development Professionals
Introduction
Polyoxin (B77205) B is a potent antifungal agent belonging to the polyoxin complex, a family of peptidyl nucleoside antibiotics. First isolated from the soil bacterium Streptomyces cacaoi var. asoensis, it has garnered significant attention in agricultural and pharmaceutical research due to its specific and highly effective mechanism of action.[1][2] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, biological activity, and mechanism of action of Polyoxin B. Detailed experimental protocols for its isolation, characterization, and bioactivity assessment are also presented to facilitate further research and development.
Chemical Structure and Identification
Polyoxin B possesses a complex chemical structure, characterized by a pyrimidine (B1678525) nucleoside linked to a dipeptide-like side chain.[1] This unique arrangement is crucial for its biological activity.
Table 1: Chemical Identifiers for Polyoxin B
| Identifier | Value |
| IUPAC Name | (2S)-2-[[(2S,3S,4S)-2-amino-5-carbamoyloxy-3,4-dihydroxypentanoyl]amino]-2-[(2R,3S,4R,5R)-3,4-dihydroxy-5-[5-(hydroxymethyl)-2,4-dioxopyrimidin-1-yl]oxolan-2-yl]acetic acid |
| Molecular Formula | C₁₇H₂₅N₅O₁₃ |
| Molecular Weight | 507.41 g/mol |
| CAS Number | 19396-06-6 |
| SMILES | C1=C(C(=O)NC(=O)N1[C@H]2--INVALID-LINK----INVALID-LINK--O)NC(=O)--INVALID-LINK--N)O)O)N)O">C@@HO)CO |
| InChI Key | YFZNSPMAOIVQRP-YVKGXWRCSA-N |
Physicochemical Properties
The physicochemical properties of Polyoxin B influence its solubility, stability, and formulation characteristics.
Table 2: Physicochemical Properties of Polyoxin B
| Property | Value |
| Appearance | Colorless amorphous powder |
| Melting Point | >160 °C (decomposes) |
| Solubility | Very soluble in water; practically insoluble in common organic solvents such as methanol, ethanol, acetone, and chloroform.[1] |
| Stability | Stable in solutions with a pH range of 1 to 8.[1] |
| Specific Rotation | [α]D²⁰ +34° (in water) |
Biological Activity and Mechanism of Action
Polyoxin B exhibits potent and selective antifungal activity, particularly against phytopathogenic fungi. Its primary mechanism of action is the competitive inhibition of chitin (B13524) synthase, a crucial enzyme in the biosynthesis of the fungal cell wall.
Mechanism of Action
Chitin, a polymer of N-acetylglucosamine, is an essential structural component of the fungal cell wall, providing rigidity and osmotic stability. Chitin synthase catalyzes the polymerization of UDP-N-acetylglucosamine (UDP-GlcNAc) into chitin chains. Due to its structural similarity to UDP-GlcNAc, Polyoxin B acts as a competitive inhibitor, binding to the active site of chitin synthase and thereby blocking chitin formation.[3] This disruption of cell wall synthesis leads to abnormal cell morphology and ultimately, fungal cell death.
Antifungal Spectrum
Polyoxin B is particularly effective against a range of phytopathogenic fungi.
Table 3: Antifungal Activity of Polyoxin B against Selected Fungi
| Fungal Species | Activity Metric | Value (µg/mL) | Reference |
| Alternaria kikuchiana | MIC | 0.8 | [1] |
| Cochliobolus miyabeanus | MIC | 1.6 | [1] |
| Pellicularia filamentosa | MIC | 1.6 | [1] |
| Piricularia oryzae | MIC | 6.25 | [1] |
| Botrytis cinerea (sensitive isolates) | EC₅₀ | 0.4 - 1.5 | [4] |
| Botrytis cinerea (low-level resistant) | EC₅₀ | 4.0 - 6.5 | [4] |
| Candida albicans (defined medium) | MIC | 0.1 | [5] |
| Candida albicans (conventional media) | MIC | >500 | [6] |
MIC: Minimum Inhibitory Concentration; EC₅₀: Half-maximal Effective Concentration
Experimental Protocols
Isolation and Purification of Polyoxin B from Streptomyces cacaoi
This protocol outlines the general steps for the production and isolation of Polyoxin B.
Methodology:
-
Fermentation: Streptomyces cacaoi var. asoensis is cultured in a large-scale fermentation tank containing a suitable nutrient medium. The fermentation is carried out under controlled conditions of temperature, pH, and aeration to optimize antibiotic production.[1]
-
Adsorption: The culture filtrate is treated with activated carbon to adsorb the polyoxin complex.[1]
-
Elution and Ion-Exchange Chromatography: The adsorbed polyoxins are eluted from the carbon and then subjected to chromatography on a Dowex 50W resin.[1]
-
Further Chromatographic Purification: The partially purified complex is further fractionated using chromatography on sulfoethyl-sephadex.[1]
-
Separation of Polyoxin B: Repeated cellulose column chromatography is employed to separate Polyoxin B from other components of the polyoxin complex.[1]
-
Final Purification: Zone electrophoresis is used as a final step to obtain highly purified Polyoxin B.[1]
Determination of Minimum Inhibitory Concentration (MIC)
A standardized broth microdilution method is used to determine the MIC of Polyoxin B against filamentous fungi.
Methodology:
-
Inoculum Preparation: Fungal spores or conidia are harvested and suspended in sterile saline. The suspension is adjusted to a standardized concentration (e.g., 0.5 McFarland standard).[7]
-
Drug Dilution: A stock solution of Polyoxin B is prepared and serially diluted in a suitable broth medium (e.g., RPMI-1640) in a 96-well microtiter plate.[7]
-
Inoculation: Each well is inoculated with the standardized fungal suspension.
-
Incubation: The microtiter plates are incubated at an appropriate temperature (e.g., 27-35°C) for a specified period (e.g., 48-72 hours).[1][8]
-
MIC Determination: The MIC is determined as the lowest concentration of Polyoxin B that completely inhibits visible fungal growth.
Chitin Synthase Inhibition Assay
This assay measures the direct inhibitory effect of Polyoxin B on chitin synthase activity.
Methodology:
-
Enzyme Preparation: A crude extract of chitin synthase is prepared from fungal mycelia.[9]
-
Reaction Mixture: A reaction mixture is prepared containing a suitable buffer, the enzyme extract, and the substrate UDP-N-acetylglucosamine (often radiolabeled for detection).[3][7]
-
Inhibition Assay: Varying concentrations of Polyoxin B are added to the reaction mixture.
-
Incubation: The reaction is incubated at an optimal temperature (e.g., 30°C) to allow for chitin synthesis.[10]
-
Quantification of Chitin: The newly synthesized, insoluble chitin is captured (e.g., on a filter) and quantified, often by measuring the incorporated radioactivity.[7]
-
Data Analysis: The percentage of inhibition is calculated for each concentration of Polyoxin B, and the IC₅₀ value (the concentration that causes 50% inhibition) is determined.[9]
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
Sample Preparation: A sample of purified Polyoxin B is dissolved in a suitable deuterated solvent (e.g., D₂O).
-
Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer.[11] These spectra provide detailed information about the chemical structure and stereochemistry of the molecule.
Mass Spectrometry (MS):
-
Sample Preparation: A solution of Polyoxin B is introduced into the mass spectrometer, often coupled with liquid chromatography (LC-MS/MS) for separation and analysis.[12]
-
Data Acquisition: Mass spectra are obtained, providing information on the molecular weight and fragmentation pattern of the molecule, which confirms its identity and purity.
Conclusion
Polyoxin B remains a significant antifungal agent due to its specific and potent inhibition of chitin synthase, a validated target in fungal pathogens. Its complex chemical structure and physicochemical properties are well-characterized, and established protocols for its production, purification, and biological evaluation are available. This in-depth guide provides a valuable resource for researchers and professionals in the fields of mycology, drug discovery, and agricultural science, facilitating further investigation and application of this important natural product.
References
- 1. tandfonline.com [tandfonline.com]
- 2. Polyoxin B [sitem.herts.ac.uk]
- 3. annualreviews.org [annualreviews.org]
- 4. researchgate.net [researchgate.net]
- 5. Anti-Candida activity of polyoxin: example of peptide transport in yeasts - PMC [pmc.ncbi.nlm.nih.gov]
- 6. journals.asm.org [journals.asm.org]
- 7. benchchem.com [benchchem.com]
- 8. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
- 9. psecommunity.org [psecommunity.org]
- 10. benchchem.com [benchchem.com]
- 11. researchgate.net [researchgate.net]
- 12. akjournals.com [akjournals.com]
